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Compound of Interest

Compound Name: Codeine phosphate sesquihydrate

CAS No.: 5913-76-8

Cat. No.: B1624039

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed methodologies for the quantitative analysis of Codeine
Phosphate Sesquihydrate using High-Performance Liquid Chromatography (HPLC). The

protocols are designed to be robust, reliable, and suitable for routine quality control, stability

studies, and research applications.

Introduction
Codeine phosphate, a widely used opioid analgesic and antitussive, requires accurate and

precise analytical methods to ensure its quality, safety, and efficacy in pharmaceutical

formulations. High-Performance Liquid Chromatography (HPLC) is the preferred technique for

the analysis of codeine phosphate due to its high resolution, sensitivity, and specificity.

This application note details a stability-indicating reversed-phase HPLC (RP-HPLC) method for

the determination of codeine phosphate sesquihydrate. The method is capable of separating

codeine from its potential degradation products and common impurities. An alternative Ultra-
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High-Performance Liquid Chromatography (UHPLC) method is also discussed for faster

analysis times.

Physicochemical Properties of Codeine Phosphate
Sesquihydrate
A thorough understanding of the analyte's properties is crucial for method development.

Property Value

Chemical Formula C₁₈H₂₁NO₃·H₃PO₄·1.5H₂O

Molecular Weight 424.4 g/mol

Appearance
White or almost white crystalline powder, or

small, colorless crystals.[1]

Solubility
Freely soluble in water, slightly soluble in

ethanol.[1]

UV Maximum (in 0.1 M NaOH) Approximately 284 nm

Recommended HPLC Method (Non-Ion-Pairing,
Stability-Indicating)
This method is recommended for its simplicity, robustness, and ability to separate codeine

phosphate from its degradation products without the use of ion-pairing reagents.[2]

3.1. Chromatographic Conditions
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Parameter Condition

Column
Phenomenex C18 (250 mm x 4.6 mm, 5 µm) or

equivalent

Mobile Phase
1% o-phosphoric acid in water : acetonitrile :

methanol (78:10:12, v/v/v), pH adjusted to 3.0[2]

Flow Rate 1.0 mL/min[2]

Injection Volume 20 µL[2]

Column Temperature 23°C[2]

Detection Wavelength 254 nm[2]

Run Time Approximately 10 minutes

3.2. Experimental Protocol

3.2.1. Reagents and Materials

Codeine Phosphate Sesquihydrate reference standard

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Orthophosphoric acid (AR grade)

Water (HPLC grade)

3.2.2. Preparation of Mobile Phase

Prepare a 1% (v/v) solution of orthophosphoric acid in water.

In a suitable container, mix 780 mL of the 1% orthophosphoric acid solution, 100 mL of

acetonitrile, and 120 mL of methanol.

Adjust the pH of the mixture to 3.0 with orthophosphoric acid or a suitable base (e.g.,

triethylamine) if necessary.
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Degas the mobile phase using a suitable method (e.g., sonication or vacuum filtration).

3.2.3. Preparation of Standard Solution (e.g., 100 µg/mL)

Accurately weigh approximately 10 mg of Codeine Phosphate Sesquihydrate reference

standard.

Transfer the standard to a 100 mL volumetric flask.

Dissolve and dilute to volume with the mobile phase.

3.2.4. Preparation of Sample Solution

For bulk drug substance, prepare a solution with a concentration similar to the standard

solution.

For formulated products (e.g., tablets), accurately weigh and finely powder a representative

number of units. Transfer a portion of the powder equivalent to a known amount of codeine

phosphate to a volumetric flask. Add a suitable volume of mobile phase, sonicate to dissolve,

and dilute to the final volume. Filter the solution through a 0.45 µm syringe filter before

injection.

3.2.5. System Suitability Before sample analysis, perform system suitability tests to ensure the

chromatographic system is performing adequately.

Parameter Acceptance Criteria

Tailing Factor (Asymmetry Factor) ≤ 2.0

Theoretical Plates ≥ 2000

Relative Standard Deviation (RSD) for replicate

injections
≤ 2.0%

3.2.6. Analysis Procedure

Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.
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Inject the standard solution multiple times (e.g., n=5) to check for system suitability.

Inject the sample solutions.

Calculate the concentration of codeine phosphate in the samples by comparing the peak

areas with that of the standard solution.

Diagram: HPLC Analysis Workflow
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Caption: A typical workflow for HPLC analysis.
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Alternative UHPLC Method for Impurity Profiling
For faster analysis and higher resolution, particularly for impurity profiling, a UHPLC method

can be employed. The following method is based on a published procedure for the separation

of codeine phosphate and its impurities.[3][4]

4.1. Chromatographic Conditions

Parameter Condition

Column
Waters Acquity BEH C18 (100 mm x 2.1 mm,

1.7 µm) or equivalent[3]

Mobile Phase A

Ammonium dihydrogen phosphate buffer (e.g.,

1.15 g/L), pH adjusted to 2.5 with

orthophosphoric acid

Mobile Phase B Acetonitrile

Gradient

A time-based gradient should be optimized to

separate all impurities. A starting point could be

a linear gradient from a low to a high percentage

of Mobile Phase B.

Flow Rate 0.3 mL/min[3]

Injection Volume 5 µL[3]

Column Temperature 25°C[3]

Detection Wavelength 245 nm[3]

4.2. Experimental Protocol

The experimental protocol for the UHPLC method follows the same principles as the HPLC

method, with adjustments for the smaller column dimensions and faster flow rates. It is critical

to use a UHPLC system capable of handling the high backpressures generated.
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Key Attributes

HPLC

Larger Particle Size (3-5 µm) Lower Pressure Longer Run Time

UHPLC

smaller_particle_size higher_pressure shorter_run_time higher_resolution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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